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Compound of Interest

Compound Name: 2-(tert-Butyl)-4-chlorophenol

Cat. No.: B189968

An In-depth Technical Guide to 2-(tert-Butyl)-4-
chlorophenol

This technical guide provides a comprehensive overview of 2-(tert-Butyl)-4-chlorophenol, a
substituted phenol of interest to researchers and professionals in drug development and
chemical synthesis. This document details its molecular structure, IUPAC nomenclature,
physicochemical properties, and a detailed experimental protocol for its synthesis.

Molecular Structure and IUPAC Name

2-(tert-Butyl)-4-chlorophenol is an organic compound featuring a phenol ring substituted with
a tert-butyl group at the ortho position (carbon 2) and a chlorine atom at the para position
(carbon 4) relative to the hydroxyl group.

IUPAC Name: 2-tert-butyl-4-chlorophenol.[1]

Synonyms: 4-Chloro-2-tert-butylphenol, 2-tert-Butyl-p-chlorophenol, Phenol, 4-chloro-2-(1,1-
dimethylethyl)-.[2][3]
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Caption: Molecular structure of 2-(tert-Butyl)-4-chlorophenol.

Physicochemical Properties

The key physicochemical properties of 2-(tert-Butyl)-4-chlorophenol are summarized in the
table below. This data is essential for understanding the compound's behavior in various
experimental and industrial settings.
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Property Value Reference
CAS Number 13395-85-2 [1][2]
Molecular Formula C10H13CIO [11[2][3]
Molecular Weight 184.66 g/mol [11[2]
Boiling Point 239 °C [2]

Density 1.109 g/cm3 [2]

Flash Point 98 °C [2]

pKa 10.89 + 0.18 (Predicted) [2]
Appearance Colorless solid [2][4]

Experimental Protocols: Synthesis

A common method for the synthesis of 2-(tert-Butyl)-4-chlorophenol involves the Friedel-

Crafts alkylation of 4-chlorophenol with tert-butanol.[2][4] The detailed experimental protocol is

provided below.

Reaction: Friedel-Crafts Alkylation
Starting Materials:

e 4-Chlorophenol (0.39 mol)[2][4]
e tert-Butanol (0.78 mol)[2][4]

Reagents and Solvents:

Concentrated Sulfuric Acid (H2S04)[2][4]

Concentrated Hydrochloric Acid (HCI)[2]

Ethyl Acetate (EA)[2][4]

Petroleum Ether[2]
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o Water (H20)[2]

e Brine[2]

» Anhydrous Sodium Sulfate (Na2S0a)[2][4]
Procedure:

e Reaction Setup: A mixture of 4-chlorophenol (50 g, 0.39 mol) and tert-butanol (57.6 g, 0.78
mol) is prepared. Concentrated hydrochloric acid is added to this mixture.[2]

» Catalyst Addition: Concentrated sulfuric acid (40 mL) is added dropwise to the mixture.[2][4]
e Reaction Conditions: The reaction mixture is stirred at room temperature for 48 hours.[2][4]

o Work-up and Extraction: Upon completion, the reaction mixture is poured into ice water and
extracted twice with ethyl acetate.[2] The combined organic layers are washed sequentially
with water (three times) and brine.[2]

e Drying and Filtration: The organic layer is dried over anhydrous sodium sulfate and then
filtered.[2][4]

 Purification: The filtrate is concentrated under reduced pressure. The resulting crude product
is purified by column chromatography using a mixture of petroleum ether and ethyl acetate
(40:1) as the eluent.[2]

e Final Product: The purified product, 2-(tert-butyl)-4-chlorophenol, is obtained as a colorless
solid with a yield of approximately 68%.[2]
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Caption: Workflow for the synthesis of 2-(tert-Butyl)-4-chlorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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